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Compound of Interest

Compound Name: Tegafur-13C,15N2

Cat. No.: B562078

Technical Guide: Tegafur-13C,15N2

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Tegafur-13C,15N2, an isotopically
labeled version of the oral fluoropyrimidine prodrug, Tegafur. This document covers its chemical
properties, mechanism of action, metabolic pathways, and detailed experimental protocols
relevant to its use in research and drug development.

Core Data Presentation

The fundamental properties of Tegafur-13C,15N2 are summarized below.

Parameter Value Reference

5-Fluoro-1-(tetrahydro-2-
Chemical Name furanyl)-2,4(1H,3H)- [1][2]
pyrimidinedione-13C,15N2

CAS Number 1189456-27-6 [11[3]
Molecular Formula C713CH9F*5N20s3

Molecular Weight 203.15 g/mol

Unlabeled CAS Number 17902-23-7

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b562078?utm_src=pdf-interest
https://www.benchchem.com/product/b562078?utm_src=pdf-body
https://www.benchchem.com/product/b562078?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Tegafur_Uracil_Efficacy_Testing_in_Orthotopic_Xenograft_Models.pdf
https://www.researchgate.net/publication/349047175_Simultaneous_quantification_method_for_5-FU_uracil_and_tegafur_using_UPLC-MSMS_and_clinical_application_in_monitoring_UFTLV_combination_therapy_after_hepatectomy
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Tegafur_Uracil_Efficacy_Testing_in_Orthotopic_Xenograft_Models.pdf
https://pubmed.ncbi.nlm.nih.gov/33542452/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Mechanism of Action and Metabolic Pathways

Tegafur is a prodrug that is metabolically converted to the active anticancer agent, 5-
fluorouracil (5-FU). The isotopically labeled Tegafur-13C,15N2 follows the same metabolic fate
and is an invaluable tool for pharmacokinetic and metabolic studies.

Metabolic Activation of Tegafur

The primary metabolic activation of Tegafur occurs in the liver. The cytochrome P450 enzyme,
specifically CYP2A6, hydroxylates Tegafur to an unstable intermediate, 5'-hydroxytegafur. This
intermediate then undergoes spontaneous degradation to form the active cytotoxic drug, 5-
fluorouracil (5-FU).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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